Cas no 907582-45-0 ((3R)-3r,4t,5-Trimethyl-isochroman-6,8-diol)

• Product name: (3R)-3r,4t,5-Trimethyl-isochroman-6,8-diol
• CAS No: 907582-45-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2037123
• PubChem ID: 56681859

(3R)-3r,4t,5-Trimethyl-isochroman-6,8-diol Chemical and Physical Properties

Names and Identifiers

• (3R)-3r,4t,5-Trimethyl-isochroman-6,8-diol
• decarboxydihydrocitrinin
• (3r,4s)-6,8-dihydroxy-3,4,5-trimethylisochroman
• (3R,4S)-3,4,5-Trimethylisochromane-6,8-diol
• CHEMBL1822988
• 907582-45-0

• Inchi： InChI=1S/C12H16O3/c1-6-8(3)15-5-9-11(14)4-10(13)7(2)12(6)9/h4,6,8,13-14H,5H2,1-3H3
• InChI Key： NHADDZMCASKINP-UHFFFAOYSA-N
• SMILES： CC1OCc2c(O)cc(O)c(C)c2C1C

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans